methyl 4-{[2-(4-butoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}benzoate

• IUPAC Name: methyl 4-[(Z)-[2-(4-butoxyphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]benzoate
• InChI: InChI=1S/C23H21N3O4S/c1-3-4-13-30-18-11-9-16(10-12-18)20-24-23-26(25-20)21(27)19(31-23)14-15-5-7-17(8-6-15)22(28)29-2/h5-12,14H,3-4,13H2,1-2H3/b19-14-
• InChI Key: JGXVNCFCVBSVGV-RGEXLXHISA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CC=C(C=C4)C(=O)OC)SC3=N2
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=CC=C(C=C4)C(=O)OC)/SC3=N2
• Molecular Formula: C23H21N3O4S
• Molecular Weight: 435.5 g/mol

Description

Methyl 4-{[2-(4-butoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]methyl}benzoate is a useful research compound. Its molecular formula is C23H21N3O4S and its molecular weight is 435.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 435.12527733 g/mol and the complexity rating of the compound is 672. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has shown that compounds with thiazolidinone and benzothiazole moieties demonstrate potential anticancer activities. A study involving the synthesis and evaluation of novel 4-thiazolidinones containing the benzothiazole moiety revealed that some derivatives exhibited significant anticancer effects across a variety of cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers. These findings suggest the importance of such chemical structures in developing new anticancer agents (Havrylyuk et al., 2010).

Antimicrobial Effects

Another aspect of scientific research on related compounds focuses on their antimicrobial properties. Synthesis and evaluation of 1,2,4-triazole derivatives, for instance, have demonstrated that these compounds can exhibit good to moderate antimicrobial activities against various microorganisms, highlighting their potential as bases for developing new antimicrobial agents (Bektaş et al., 2010).

Heterocyclic Compounds Synthesis

The synthesis of heterocyclic compounds is a significant area of research, given their wide application in pharmaceuticals, agrochemicals, and materials science. Studies have focused on synthesizing heterocyclic systems, including thiazolo, oxazol, and triazolo derivatives, through various chemical reactions. These synthetic routes are essential for developing novel compounds with potential biological and industrial applications (Toplak et al., 1999).